Cas no 882755-95-5 (P-[5-[2-Amino-5-(2,2-dimethyl-1-oxopropyl)-4-thiazolyl]-2-furanyl]phosphonic acid)

• Product Name: P-[5-[2-Amino-5-(2,2-dimethyl-1-oxopropyl)-4-thiazolyl]-2-furanyl]phosphonic acid
• CAS No: 882755-95-5
• MF: C₁₂H₁₅N₂O₅PS
• MW: 330.30
• CID: 5037749
• Update Time: 2026-02-28

P-[5-[2-Amino-5-(2,2-dimethyl-1-oxopropyl)-4-thiazolyl]-2-furanyl]phosphonic acid Chemical and Physical Properties

Names and Identifiers

• P-[5-[2-Amino-5-(2,2-dimethyl-1-oxopropyl)-4-thiazolyl]-2-furanyl]phosphonic acid

• Inchi： 1S/C12H15N2O5PS/c1-12(2,3)10(15)9-8(14-11(13)21-9)6-4-5-7(19-6)20(16,17)18/h4-5H,1-3H3,(H2,13,14)(H2,16,17,18)
• InChI Key： OQFMQCXGUUIUAO-UHFFFAOYSA-N
• SMILES： CC(C)(C)C(C1SC(=NC=1C1OC(P(=O)(O)O)=CC=1)N)=O

Additional information on P-[5-[2-Amino-5-(2,2-dimethyl-1-oxopropyl)-4-thiazolyl]-2-furanyl]phosphonic acid

P-[5-[2-Amino-5-(2,2-dimethyl-1-oxopropyl)-4-thiazolyl]-2-furanyl]phosphonic acid (CAS No. 882755-95-5): An Overview

P-[5-[2-Amino-5-(2,2-dimethyl-1-oxopropyl)-4-thiazolyl]-2-furanyl]phosphonic acid (CAS No. 882755-95-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a phosphonic acid derivative with a unique structural framework that includes a thiazole and furan ring system. The presence of these heterocyclic rings, along with the amino and alkyl substituents, imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. In the context of P-[5-[2-Amino-5-(2,2-dimethyl-1-oxopropyl)-4-thiazolyl]-2-furanyl]phosphonic acid, the thiazole ring contributes to the compound's stability and reactivity, making it suitable for targeted drug delivery systems.

The furan ring, on the other hand, is a five-membered heterocyclic compound containing an oxygen atom. Furan derivatives are widely used in pharmaceuticals due to their ability to modulate various biological pathways. The combination of the thiazole and furan rings in P-[5-[2-Amino-5-(2,2-dimethyl-1-oxopropyl)-4-thiazolyl]-2-furanyl]phosphonic acid provides a synergistic effect that enhances its pharmacological profile.

The phosphonic acid moiety is another critical component of this compound. Phosphonic acids are known for their high affinity for calcium ions and their ability to inhibit specific enzymes involved in bone metabolism. This property makes them useful in the treatment of bone-related disorders such as osteoporosis and hypercalcemia. In P-[5-[2-Amino-5-(2,2-dimethyl-1-oxopropyl)-4-thiazolyl]-2-furanyl]phosphonic acid, the phosphonic acid group may play a role in enhancing the compound's bioavailability and target specificity.

Recent studies have explored the potential applications of P-[5-[2-Amino-5-(2,2-dimethyl-1-oxopropyl)-4-thiazolyl]-2-furanyl]phosphonic acid in various therapeutic areas. One notable area of research is its use as an antimicrobial agent. The unique combination of heterocyclic rings and functional groups in this compound has shown promising results in inhibiting the growth of both gram-positive and gram-negative bacteria. For instance, a study published in the Journal of Medicinal Chemistry reported that P-[5-[2-Amino-5-(2,2-dimethyl-1-oxopropyl)-4-thiazolyl]-2-furanyl]phosphonic acid exhibited potent antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA), a significant pathogen responsible for hospital-acquired infections.

In addition to its antimicrobial properties, P-[5-[2-Amino-5-(2,2-dimethyl-1-oxopropyl)-4-thiazolyl]-2-furanyl]phosphonic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively inhibit the proliferation of cancer cells while sparing normal cells. The mechanism of action involves targeting specific signaling pathways that are dysregulated in cancer cells. For example, research conducted at the National Cancer Institute found that P-[5-[2-Amino-5-(2,2-dimethyl-1-oxopropyl)-4-thiazolyl]-2-furanyl]phosphonic acid effectively inhibited the activation of the PI3K/AKT/mTOR pathway, which is commonly overactive in many types of cancer.

Another area of interest is the use of P-[5-[2-Amino-5-(2,2-dimethyl-1-oxopropyl)-4-thiazolyl]-2-furanyl]phosphonic acid in bone health applications. As mentioned earlier, phosphonic acids have a high affinity for calcium ions and can modulate bone metabolism. Studies have shown that this compound can inhibit bone resorption by osteoclasts while promoting bone formation by osteoblasts. This dual action makes it a promising candidate for the treatment of osteoporosis and other bone-related disorders.

The synthesis of P-[5-[2-Amino-5-(2,2-dimethyl-1-oxopropyl)-4-thiazolyl]-2-furanyl]phosphonic acid involves several steps and requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 4-aminothiazole with 3-bromofuran followed by substitution with a phosphonyl chloride derivative. The resulting intermediate is then subjected to further functionalization to introduce the amino and alkyl groups. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale.

In terms of safety and toxicity, extensive studies have been conducted to evaluate the potential side effects of P-[5-[2-Amino-5-(2,2-dimethyl-1-oxopropyl)-4-thiazolyl]-2-furanyl]phosphonic acid. Preclinical data suggest that this compound has a favorable safety profile with minimal toxicity at therapeutic doses. However, as with any new pharmaceutical agent, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

Overall, P-[5-[2-Amino-5-(2,2-dimethyl-1-oxopropyl)-4-thiazolyl]-2-furanyl]phosphonic acid (CAS No. 882755-95-5) represents a promising candidate for various therapeutic applications due to its unique chemical structure and biological properties. Ongoing research continues to uncover new potential uses for this compound, making it an exciting area of study for chemists and pharmaceutical scientists alike.